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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-186 is a potent and selective nonsteroidal agonist for the Estrogen Receptor β (ERβ). Its

ability to selectively target ERβ over Estrogen Receptor α (ERα) has positioned it as a valuable

research tool in neuroscience, particularly in the investigation of neurodegenerative diseases.

Research indicates that AC-186 exhibits neuroprotective and anti-inflammatory properties,

making it a compound of interest for therapeutic development in conditions such as Parkinson's

disease and Alzheimer's disease. These application notes provide an overview of AC-186's

mechanisms and detailed protocols for its use in relevant experimental models.

Mechanism of Action
AC-186 exerts its biological effects primarily through the activation of ERβ. Upon binding, the

AC-186/ERβ complex translocates to the nucleus, where it modulates the transcription of target

genes by binding to estrogen response elements (EREs). A key mechanism underlying its

neuroprotective and anti-inflammatory effects is the inhibition of the NF-κB signaling pathway.

In microglia, the brain's resident immune cells, AC-186 has been shown to suppress the

lipopolysaccharide (LPS)-induced activation of NF-κB, leading to a reduction in the production

of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNFα), interleukin-6 (IL-6),

nitric oxide (NO), and prostaglandin E2 (PGE2). This anti-inflammatory action is believed to

contribute significantly to its neuroprotective capacity by mitigating the harmful effects of

chronic neuroinflammation.[1][2]
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Quantitative Data Summary
The following table summarizes the key quantitative data for AC-186 based on available

research.

Parameter Value Species/Model Source

EC50 for ERβ 6 nM
In vitro functional

assay (R-SAT)
[3]

EC50 for ERα 5000 nM
In vitro functional

assay (R-SAT)
[3]

Oral Bioavailability ~8% Rat
ACADIA

Pharmaceuticals Inc.

Sublingual

Bioavailability
79% Rat

ACADIA

Pharmaceuticals Inc.

Buccal Bioavailability 44% Beagle Dog
ACADIA

Pharmaceuticals Inc.

Neuroprotection in

vitro
5 µM

BV-2 microglia-HT-22

neuron co-culture

(LPS-induced

damage)

[4]

Signaling Pathway
AC-186 Neuroprotective Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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